Cas no 793716-03-7 (5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 793716-03-7
• MF: C₁₈H₁₈N₂O₂S₂
• MW: 358.477721691132
• CID: 844207
• PubChem ID: 4849882
• Update Time: 2025-10-19

5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-MERCAPTO-5-(4-METHYLPHENYL)-3-(TETRAHYDROFURAN-2-YLMETHYL)THIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 5-(4-methylphenyl)-3-[(oxolan-2-yl)methyl]-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CS-0223001
• 5-(4-methylphenyl)-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• 793716-03-7
• 5-(4-methylphenyl)-3-(oxolan-2-ylmethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• J-509768
• 2-Mercapto-3-((tetrahydrofuran-2-yl)methyl)-5-(p-tolyl)thieno[2,3-d]pyrimidin-4(3H)-one
• Z55665417
• AKOS005199098
• EN300-11351
• 4-hydroxy-5-(4-methylphenyl)-3-(oxolan-2-ylmethyl)thieno[2,3-d]pyrimidine-2-thione
• G76057

• MDL： MFCD06364467
• Inchi： 1S/C18H18N2O2S2/c1-11-4-6-12(7-5-11)14-10-24-16-15(14)17(21)20(18(23)19-16)9-13-3-2-8-22-13/h4-7,10,13H,2-3,8-9H2,1H3,(H,19,23)
• InChI Key： OOORYHQKUKLTLM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C2=C1NC(N(C2=O)CC1CCCO1)=S

Computed Properties

• Exact Mass: 358.08097017g/mol
• Monoisotopic Mass: 358.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Additional information on 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

5-(4-Methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 793716-03-7, known as 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their potential therapeutic applications. The structure of this molecule is characterized by a thienopyrimidine ring system with substituents that confer unique chemical and biological properties.

CAS No 793716-03-7 represents a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its accurate identification in scientific literature and databases. The name 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is derived from its structural components: a thienopyrimidine core with a 4-methylphenyl group at position 5, an oxolane (tetrahydrofuran) moiety at position 3, and a sulfanyl (thioether) group at position 2. These substituents play a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of thienopyrimidine derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that compounds like CAS No 793716-03 may exhibit inhibitory activity against kinases, which are key players in cell signaling and oncogenesis. This makes them promising candidates for the development of anti-cancer therapies. Additionally, the oxolane group in this compound may enhance its solubility and bioavailability, making it more suitable for drug delivery.

The synthesis of 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidinone involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the preparation of intermediate compounds that are then subjected to coupling reactions or cyclizations to form the thienopyrimidine core. The introduction of substituents such as the 4-methylphenyl group and oxolane moiety is carried out through carefully designed synthetic routes that ensure the desired stereochemistry and regioselectivity.

In terms of biological evaluation, this compound has been tested in vitro for its ability to inhibit key enzymes associated with inflammation and neurodegenerative diseases. Preliminary results suggest that it may possess anti-inflammatory properties by modulating cytokine production or inhibiting pro-inflammatory pathways. Furthermore, its sulfanyl group could contribute to antioxidant activity, potentially making it useful in combating oxidative stress-related conditions.

The structural features of 5-(4-methylphenyl)-3-(oxolan-2-yl)methyl-2-sulfanyl-thieno[d^rrrrrrrrrd pyrimidinone) also make it an interesting candidate for exploring its interactions with membrane receptors or ion channels. Such interactions could pave the way for its application in treating central nervous system disorders or cardiovascular diseases.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses provide detailed insights into its molecular structure and confirm the presence of all functional groups as intended during synthesis. Additionally, X-ray crystallography has been employed to determine its three-dimensional conformation, which is critical for understanding its binding interactions with biological targets.

In conclusion, CAS No 793716-03 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure and functional groups endow it with diverse biological activities that warrant further investigation. As research progresses, this compound could emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas.